methyl 5-phenyl-3-(3,4,5-trimethoxybenzamido)thiophene-2-carboxylate

• IUPAC Name: methyl 5-phenyl-3-[(3,4,5-trimethoxybenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C22H21NO6S/c1-26-16-10-14(11-17(27-2)19(16)28-3)21(24)23-15-12-18(13-8-6-5-7-9-13)30-20(15)22(25)29-4/h5-12H,1-4H3,(H,23,24)
• InChI Key: NSLCGYQJDQYTDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=C(SC(=C2)C3=CC=CC=C3)C(=O)OC
• Molecular Formula: C22H21NO6S
• Molecular Weight: 427.5 g/mol

Description

Methyl 5-phenyl-3-(3,4,5-trimethoxybenzamido)thiophene-2-carboxylate, commonly known as M5P3T, is a synthetic organic compound used in a variety of scientific research applications. It is a derivative of thiophene and is an important building block for the synthesis of other compounds. M5P3T has been studied for its biochemical and physiological effects, and its potential use in lab experiments.

Scientific Research Applications

M5P3T has been studied for its potential use in a variety of scientific research applications. It has been used as a ligand for metal complexes and as a building block for the synthesis of other compounds. It has also been studied for its potential use as a drug in the treatment of cancer, as well as for its potential use in the development of new materials and catalysts.

Mechanism of Action

Target of Action

Methyl 5-phenyl-3-(3,4,5-trimethoxybenzamido)thiophene-2-carboxylate is a thiophene-based compound . Thiophene derivatives have been reported to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets to exert their effects

Biochemical Pathways

Thiophene derivatives are known to affect a variety of biochemical pathways due to their broad range of pharmacological properties

Result of Action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level due to their broad range of pharmacological properties

Advantages and Limitations for Lab Experiments

M5P3T is a relatively easy compound to synthesize and can be used in a variety of lab experiments. It is relatively stable and non-toxic, making it a safe compound for use in experiments. However, it can be difficult to obtain in high purity, which can limit its use in some experiments.

Future Directions

M5P3T has potential for use in a variety of scientific research applications. Further research is needed to explore its potential use in the development of new materials and catalysts, as well as its potential use in the treatment of cancer. In addition, further research is needed to explore the biochemical and physiological effects of M5P3T and its potential use in other medical applications. Finally, further research is needed to explore the potential of M5P3T as a drug delivery system.

Synthesis Methods

M5P3T is synthesized through a multi-step procedure involving the reaction of benzamidine with 5-phenyl-3-thiophene-2-carboxylic acid. This reaction is followed by a reaction of the resulting intermediate with trimethyl orthoformate. The product of this reaction is then purified and crystallized to obtain M5P3T.